Cas no 1248284-39-0 (1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1248284-39-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5558186
• Update Time: 2025-06-08

1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-(2-pyridinyl)-
• 1-ethyl-3-(pyridin-2-yl)-1h-pyrazole-4-carboxylic acid
• 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H11N3O2/c1-2-14-7-8(11(15)16)10(13-14)9-5-3-4-6-12-9/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： JTLGUNXUKAMDKE-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(O)=O)C(C2=NC=CC=C2)=N1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 389.7±27.0 °C(Predicted)
• pka: 3.28±0.36(Predicted)

Additional information on 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1248284-39-0)

1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No. 1248284-39-0), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, which is well-documented for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an ethyl group and a pyridinyl substituent, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The pyridin-2-yl moiety in the molecule imparts a distinct electronic and steric environment, influencing its interactions with biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate enzyme activity, receptor binding, and other pharmacological mechanisms. The combination of these structural elements in 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyrazole derivatives. These compounds have been investigated for their antimicrobial, anti-inflammatory, anticancer, and anti-viral activities. The specific substitution pattern in 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid may confer unique advantages over other analogs, making it a promising candidate for further study.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. The carboxylic acid group provides a site for further functionalization, allowing chemists to modify the molecule and optimize its pharmacokinetic and pharmacodynamic properties. This flexibility makes 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid an attractive candidate for structure-based drug design.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Pyrazole derivatives, in particular, have shown promise in preclinical models as inhibitors of various disease-causing enzymes and receptors. The structural motif of 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid aligns with this trend, suggesting that it may exhibit similar biological activities.

The synthesis of 1-ethyl-3-(pyridin-2-yl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.

In addition to its synthetic significance, 1-ethyl-3-(pyridin-2-y)-1H-pyrazole--carboxylic acid has been studied for its potential role in modulating biological pathways relevant to human health and disease. For instance, researchers have explored its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. The ability of this compound to interact with such targets makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

The pharmacological evaluation of 1-et hyl--3-(pyridin--2-- yl)--1H--pyrazole--4--carbox ylic ac id has revealed promising results in preclinical studies. These investigations have focused on assessing its efficacy and safety profiles in animal models of disease. The compound has demonstrated encouraging activity against certain pathogens and inflammatory conditions, paving the way for further clinical development.

One of the key advantages of using 1--ethyl--3--(py ridin --2-- yl)--1H--py ra z ole--4--car box ylic ac id as a lead compound is its versatility in chemical modification. Researchers can introduce additional functional groups or alter existing ones to enhance its biological activity or improve its pharmacokinetic properties. This adaptability is crucial for developing drugs that meet stringent regulatory requirements.

The future directions for research on 1-et hyl -3 - ( py ridi n - 2 - y l ) - 1 H - py ra z ole - 4 - ca rbo x y l ic ac id include exploring its potential applications in personalized medicine. By understanding how individual genetic variations influence drug response, researchers can tailor therapeutic strategies to maximize efficacy while minimizing side effects. This approach aligns with broader trends in precision medicine and represents an exciting frontier for pharmaceutical innovation.

In conclusion, 1 - ethyl - 3 - ( py ridi n - 2 - y l ) - 1 H - py ra z ole - 4 - ca rbo x y l ic ac id ( CAS No . 1248284 --39 --0) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination of chemical features makes it a valuable scaffold for drug discovery , offering opportunities to develop novel therapeutic agents . Further studies are warranted to fully elucidate its biological activities and explore its clinical applications .